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Compound of Interest

Compound Name: Cyclohexyl p-toluenesulfonate

Cat. No.: B1361365

An In-depth Technical Guide on the Core Physical Properties of Cyclohexyl Tosylate (CAS 953-
91-3)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclohexyl p-toluenesulfonate, commonly referred to as Cyclohexyl tosylate, is a significant
organic compound identified by the CAS number 953-91-3. It is widely utilized as a reactive
intermediate in organic synthesis. The presence of the tosylate group, an excellent leaving
group, makes this compound a valuable reagent for introducing the cyclohexyl moiety into
various molecular frameworks through nucleophilic substitution and elimination reactions. This
technical guide provides a comprehensive overview of its fundamental physical properties,
detailed experimental methodologies for their determination, and a visual representation of its
synthetic workflow.

Core Physical Properties

A thorough understanding of the physical properties of Cyclohexyl tosylate is essential for its
appropriate handling, storage, and application in synthetic chemistry.

Data Presentation

The quantitative physical data for Cyclohexyl tosylate are summarized in the table below for
ease of reference and comparison.
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Property Value
Molecular Formula C13H1803S
Molecular Weight 254.35 g/mol
CAS Number 953-91-3
White to light yellow or beige powder/crystalline
Appearance solid; may also present as a colorless to pale

yellow, slightly oily liquid.

Physical State

Solid or liquid at room temperature.

Melting Point 43.0t0 47.0 °C; 45 °C; 45-46 °C

Boiling Point 160 °C; 382.1 + 11.0 °C (Predicted)

Density 1.140 g/cm3; 1.19 £ 0.1 g/cm3 (Predicted)
Soluble in polar solvents such as water and

- alcohol; demonstrates limited solubility in non-

Solubility o
polar solvents. Solubility is noted to be
temperature-dependent.

XLogP3-AA 3.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Experimental Protocols

This section outlines generalized experimental procedures for the synthesis of Cyclohexyl
tosylate and the determination of its key physical properties. These protocols are based on
standard laboratory practices.

Synthesis of Cyclohexyl Tosylate

The synthesis of Cyclohexyl tosylate is typically achieved through the reaction of cyclohexanol
with p-toluenesulfonyl chloride. A base, such as pyridine or triethylamine, is used to neutralize
the hydrochloric acid formed during the reaction.
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Materials:

¢ Cyclohexanol

o p-Toluenesulfonyl chloride (TsCl)

o Pyridine or Triethylamine

e Dichloromethane (DCM)

e 1M Hydrochloric acid (HCI)

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
o Standard laboratory glassware and stirring equipment

Procedure:

e Cyclohexanol (1 equivalent) is dissolved in dichloromethane in a round-bottom flask.
e The solution is cooled to 0 °C using an ice bath.

e Pyridine (1.5 equivalents) is added slowly to the stirred solution.

o p-Toluenesulfonyl chloride (1.2-1.5 equivalents) is added portion-wise, maintaining the
reaction temperature at or below 5 °C.

e The reaction mixture is stirred at O °C for several hours, then allowed to warm to room
temperature and stirred until completion, which can be monitored by thin-layer
chromatography (TLC).

e The reaction is quenched by the addition of cold 1M HCI.

e The mixture is transferred to a separatory funnel, and the organic layer is separated.
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The organic layer is washed sequentially with 1M HCI, saturated sodium bicarbonate
solution, and brine.

The washed organic layer is dried over an anhydrous drying agent like magnesium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated under reduced
pressure to yield the crude product.

Further purification can be achieved by recrystallization or column chromatography if
necessary.

Determination of Melting Point

The melting point is a critical indicator of the purity of a crystalline solid.

Materials:

Dry, powdered Cyclohexyl tosylate sample
Capillary tubes

Melting point apparatus

Procedure:

A small amount of the finely powdered Cyclohexyl tosylate is packed into a capillary tube.
The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it
approaches its melting point.

The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting point.

Determination of Boiling Point

The boiling point is determined for liquid samples at a given atmospheric pressure.
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Materials:

Liquid Cyclohexyl tosylate sample

Distillation apparatus or a small test tube with a side arm

Thermometer

Heating source (e.g., heating mantle, oil bath)

Boiling chips
Procedure:

o A small volume of the liquid sample and a few boiling chips are placed in a distillation flask or
a suitable test tube.

e The apparatus is assembled with a thermometer positioned so that its bulb is in the vapor
phase, just above the liquid surface.

o The sample is heated gently until it bolils.

e The temperature at which the vapor temperature stabilizes during distillation is recorded as
the boiling point. The atmospheric pressure should also be recorded.

Determination of Density

The density of a substance is its mass per unit volume.
Materials:

o Cyclohexyl tosylate sample

e Pycnometer or a graduated cylinder and an analytical balance
Procedure (using a pycnometer):

e Aclean, dry pycnometer of a known volume is weighed.
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The pycnometer is filled with the liquid Cyclohexyl tosylate, ensuring no air bubbles are
trapped.

The filled pycnometer is weighed.

The mass of the sample is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Determination of Solubility

Solubility is assessed by observing the dissolution of the solute in various solvents.

Materials:

Cyclohexyl tosylate sample

A selection of polar and non-polar solvents

Test tubes

Vortex mixer

Procedure:

A small, pre-weighed amount of Cyclohexyl tosylate is placed in a test tube.

A measured volume of a solvent is added.

The mixture is agitated vigorously.

The solubility is observed and can be categorized as soluble, sparingly soluble, or insoluble.
For quantitative analysis, the maximum mass of solute that dissolves in a given volume of
solvent at a specific temperature is determined.

Mandatory Visualization
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The following diagram illustrates the workflow for the synthesis of Cyclohexyl tosylate,
providing a clear, step-by-step visual guide to the process.

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cyclohexyl tosylate.

 To cite this document: BenchChem. [Physical properties of Cyclohexyl tosylate (CAS 953-91-
3).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361365#physical-properties-of-cyclohexyl-tosylate-
cas-953-91-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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